2-((5-(3-chlorobenzo[b]thiophen-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[[5-(3-chloro-1-benzothiophen-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H16ClN5OS2/c1-25-18(17-16(20)13-6-2-3-7-14(13)28-17)23-24-19(25)27-11-15(26)22-10-12-5-4-8-21-9-12/h2-9H,10-11H2,1H3,(H,22,26)
• InChI Key: GQTXCWFCGUYABV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2=CN=CC=C2)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C19H16ClN5OS2
• Molecular Weight: 429.9 g/mol

Description

The compound “2-((5-(3-chlorobenzo[b]thiophen-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(pyridin-3-ylmethyl)acetamide” is a complex organic molecule. It contains several functional groups and rings, including a thiophene ring, a triazole ring, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-Chloro-benzo[b]thiophene-2-carboxylic acid may be used in the synthesis of 5-(3-chlorobenzo[b]thiophen-2-yl)-1,3,4-thiadiazol-2-ylamine via condensation with thiosemicarbazide in the presence of POCl3.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures and functional groups. The thiophene ring, a five-membered heteroaromatic compound containing a sulfur atom, is a key structural component.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the conditions and reagents used. As an example, 3-Chloro-benzo[b]thiophene-2-carboxylic acid, a related compound, can react with thiosemicarbazide in the presence of POCl3 to form 5-(3-chlorobenzo[b]thiophen-2-yl)-1,3,4-thiadiazol-2-ylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Thiophene, a structural component of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Synthesis and Biological Activities

A series of acetamide derivatives, including those structurally related to the compound , have been synthesized and assessed for their antimicrobial, antifungal, and anti-tuberculosis activities. These compounds often contain the 1,2,4-triazole ring system, which has been recognized for a wide range of pharmaceutical activities due to its structural similarity to biologically important heterocycles. The interest in these compounds stems from their potential therapeutic applications, including anti-inflammatory, analgesic, antibacterial, antifungal, and antiviral properties. For example, compounds with a 1,2,4-triazole ring system have been synthesized for investigation of their in vitro antibacterial and antifungal efficacy, showcasing the relevance of such structures in developing new therapeutic agents (MahyavanshiJyotindra et al., 2011).

Antitumor and Antioxidant Properties

Further research into structurally similar compounds has demonstrated their potential in cancer research, particularly in the synthesis of novel heterocycles incorporating thiadiazole moieties. These compounds have been tested against various cancer cell lines, including the cotton leafworm, Spodoptera littoralis, indicating their utility in exploring new treatments for cancer and pest control (Fadda et al., 2017).

Luminescent Properties and Complex Formation

Additionally, research has focused on the synthesis of compounds for luminescent properties and complex formation with lanthanide ions, which are of interest for their potential applications in materials science, including sensors and optical devices. A study involving thiophene-derivatized complexes highlighted their high luminescence in both solid-state and solution, suggesting their utility in developing new luminescent materials (de Bettencourt-Dias et al., 2007).

Future Directions

Thiophene and its derivatives, including the compound , have diverse applications in medicinal chemistry and material science. They have proven to be effective drugs in various disease scenarios. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.